Cas no 2137537-20-1 (Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy-)

• Product Name: Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy-
• CAS No: 2137537-20-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5276733
• Update Time: 2025-07-09

Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy-

• Inchi： 1S/C10H19NO2/c1-2-8(7-11)10(13)5-3-4-9(12)6-10/h8,13H,2-7,11H2,1H3
• InChI Key： DUKHXJXANISFII-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(C(CN)CC)(O)C1

Additional information on Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy-

Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy- (CAS No. 2137537-20-1): A Comprehensive Overview in Modern Chemical Biology

Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy-, identified by its CAS number 2137537-20-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules and as a key intermediate in the production of specialized ligands. The presence of both hydroxyl and amine functional groups makes this compound a versatile precursor for various chemical modifications, enabling its utility in diverse synthetic pathways.

The structural motif of Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy- consists of a cyclohexanone core substituted with a hydroxyl group at the third position and an N-substituted amine side chain at the same position. This configuration imparts unique reactivity, making it an attractive candidate for further functionalization. The compound's solubility profile and stability under various conditions further enhance its appeal as a synthetic intermediate. Recent studies have highlighted its role in the development of novel therapeutic agents, where its structural features contribute to improved binding affinity and selectivity.

In the realm of pharmaceutical chemistry, Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy- has been explored as a building block for more complex molecules. Its ability to undergo nucleophilic addition reactions allows for the introduction of diverse functional groups, facilitating the synthesis of pharmacophores with tailored properties. For instance, researchers have utilized this compound to develop new inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The hydroxyl group provides a site for etherification or esterification, while the amine moiety can be coupled with carboxylic acids or aldehydes via amide or imine bond formation.

One of the most compelling aspects of Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy- is its potential in medicinal chemistry. The cyclohexanone ring itself is a common scaffold in many bioactive compounds, known for its ability to interact favorably with biological targets through hydrophobic and hydrogen bonding interactions. The introduction of substituents such as the hydroxyl and amine groups enhances these interactions, leading to more potent and selective ligands. Recent advances in computational chemistry have enabled the rational design of derivatives based on this core structure, predicting their binding affinities and optimizing their pharmacokinetic profiles.

The synthesis of Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy- involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include the protection-deprotection strategies for the hydroxyl and amine groups to prevent unwanted side reactions during subsequent modifications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing various functional groups onto the cyclohexanone backbone. These methods not only provide high yields but also offer excellent regioselectivity, ensuring that the desired substitutions occur at specific positions on the molecule.

Recent research has also explored the role of Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy- in materials science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or ligand in catalytic systems. These complexes exhibit enhanced stability and reactivity under various conditions, making them suitable for industrial processes such as polymerization or organic synthesis. Additionally, the compound's fluorescence properties have been studied for potential use in sensors or imaging agents.

The environmental impact of synthesizing and utilizing Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy- is another area of growing interest. Researchers are increasingly focusing on green chemistry principles to develop more sustainable synthetic routes. This includes the use of renewable feedstocks, catalytic methods that minimize waste generation, and processes that operate under mild conditions to reduce energy consumption. Such approaches not only align with regulatory requirements but also contribute to cost-effective production methods that are environmentally friendly.

In conclusion, Cyclohexanone, 3-[1-(aminomethyl)propyl]-3-hydroxy-, with its CAS number 2137537-20-1, represents a compound of great importance in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to materials science. As research continues to uncover new synthetic strategies and applications for this molecule, it is likely to remain a cornerstone in both academic and industrial settings. The ongoing exploration of its potential underscores its significance as a versatile building block for innovative chemical solutions.